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Compound of Interest

Compound Name: 1H-Indazole-3-Carbaldehyde

Cat. No.: B3431284

1H-Indazole-3-Carbaldehyde is a versatile heterocyclic aldehyde that serves as a critical
building block in medicinal chemistry and organic synthesis.[1][2] Its indazole scaffold is a
prized structural motif in the development of bioactive compounds, particularly kinase inhibitors
for therapeutic applications, including anti-cancer and anti-inflammatory drugs.[1][3] The
aldehyde functional group provides a reactive handle for a wide array of chemical
transformations, enabling the synthesis of complex molecular architectures.[3]

While its synthetic utility is significant, the safe handling of 1H-Indazole-3-Carbaldehyde is
paramount to protect laboratory personnel from potential hazards. This guide provides a
comprehensive overview of its toxicological profile, appropriate handling protocols, emergency
procedures, and storage requirements, grounded in authoritative safety data. The causality
behind each recommendation is explained to foster a deeper understanding of risk mitigation in
a research environment.

Hazard Identification and GHS Classification

Understanding the inherent hazards of a chemical is the foundation of safe laboratory practice.
1H-Indazole-3-Carbaldehyde is classified under the Globally Harmonized System (GHS) with
specific warnings that necessitate careful handling. The primary hazards are associated with
acute oral toxicity and irritation to the skin, eyes, and respiratory system.[4][5]

Table 1: GHS Hazard Summary for 1H-Indazole-3-Carbaldehyde

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b3431284?utm_src=pdf-interest
https://www.benchchem.com/product/b3431284?utm_src=pdf-body
https://www.chemimpex.com/products/17421
https://www.chemimpex.com/products/19122
https://www.chemimpex.com/products/17421
https://pmc.ncbi.nlm.nih.gov/articles/PMC9079728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9079728/
https://www.benchchem.com/product/b3431284?utm_src=pdf-body
https://www.benchchem.com/product/b3431284?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock46108-1h-indazole-3-carbaldehyde.html
https://pubchem.ncbi.nlm.nih.gov/compound/11367068
https://www.benchchem.com/product/b3431284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Pictogram

Signal Word Hazard Statement

Acute Toxicity, Oral

H302: Harmful if

Warning
(Category 4) swallowed.[4][5]
Skin Irritation ] H315: Causes skin
Warning o
(Category 2) irritation.[6]
Serious Eye Irritation ] H319: Causes serious
Warning o
(Category 2A) eye irritation.[6]
Specific target organ
toxicity — single
] H335: May cause
exposure (Category Warning

3), Respiratory tract
irritation

respiratory irritation.[6]

GHS classification data is aggregated from multiple sources and may vary slightly between

suppliers.

Toxicological Profile and Routes of Exposure

The primary routes of occupational exposure are inhalation of the powder, skin contact, eye

contact, and accidental ingestion.

» Acute Oral Toxicity: The compound is classified as harmful if swallowed.[4][5] Ingestion can

lead to systemic effects, and immediate medical attention should be sought.

e Dermal and Eye Irritation: Direct contact with the skin is known to cause irritation.[6] More

severe is the risk to the eyes, where the compound can cause serious irritation.[6] The

causality stems from the chemical's reactivity with biological tissues.

o Respiratory Irritation: As a fine powder, 1H-Indazole-3-Carbaldehyde poses an inhalation

risk.[7] Airborne particles can irritate the mucous membranes and upper respiratory tract.[6]

This is a common hazard with powdered reagents, making dust control a critical safety

measure.[7]
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Comprehensive toxicological studies on this specific compound are not widely published, a
common scenario for many research chemicals. Therefore, it is prudent to treat it with a high
degree of caution, assuming potential for unknown long-term effects and handling it in a way
that minimizes all routes of exposure.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls over personal reliance on
PPE, is essential for minimizing exposure.

Engineering Controls

The primary engineering control for handling powdered 1H-Indazole-3-Carbaldehyde is to
minimize the generation and inhalation of dust.[7]

Ventilation: Always handle this compound in a well-ventilated area.[8][9]

e Chemical Fume Hood: For procedures that may generate significant amounts of dust, such
as weighing or transferring large quantities, a chemical fume hood is mandatory.[7][10] The
airflow of the hood contains airborne patrticles, preventing them from entering the laboratory
environment and the user's breathing zone.[7]

o Specialized Weighing Stations: For highly accurate weighing, where the airflow of a standard
fume hood may cause fluctuations, a powder weighing station with horizontal airflow can be
used to provide protection while maintaining balance stability.[7]

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
immediately accessible in the vicinity of any potential exposure.[8]
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Caption: Hierarchy of controls for managing chemical exposure.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering controls.

* Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields
that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[8] A face shield may
be required for operations with a high risk of splashing.[8]

¢ Skin Protection:
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o Gloves: Wear appropriate protective gloves.[8][10] Nitrile gloves are a common choice for
protection against incidental contact with solids and many solvents.[10] Always inspect
gloves for tears or holes before use and wash hands after removal.[11]

o Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.[10]

» Respiratory Protection: In cases of inadequate ventilation or during cleanup of large spills
where dust generation is unavoidable, a NIOSH-approved respirator (e.g., N95 dust mask)
should be used in accordance with OSHA 29 CFR 1910.134.[8]

Detailed Protocols for Safe Handling and Storage

Adherence to strict protocols is crucial for preventing accidental exposure and maintaining the
integrity of the compound.

Experimental Protocol: Weighing and Handling Solid 1H-
Indazole-3-Carbaldehyde

This protocol is designed to minimize dust generation and cross-contamination.
e Preparation:
o Don all required PPE (lab coat, safety goggles, gloves).[10]

o Designate a specific work area, preferably within a chemical fume hood or powder
weighing station.[7]

o Cover the work surface with disposable bench paper to contain any minor spills.[7]

» Weighing:

(¢]

Use a spatula to carefully transfer the powder from the stock container to a tared weigh
boat or vessel. Avoid dropping the powder from a height, which can create airborne dust.

(¢]

If the powder has electrostatic properties, an anti-static gun can be used on the container
and weigh boat.

o

Close the primary stock container immediately after dispensing the required amount.[12]
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¢ Dissolution:

o If preparing a solution, add the solvent to the vessel containing the weighed powder slowly
to avoid splashing.

o Work over a spill tray when handling the liquid solution.[7]
o Cleanup:

o Carefully wipe down the spatula and any contaminated surfaces with a damp cloth (using

an appropriate solvent if necessary).

o Fold the disposable bench paper inward, enclosing any spilled powder, and place itin a

sealed bag for proper waste disposal.[7]

o Wash hands thoroughly with soap and water after the procedure is complete.[8][11]
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Caption: Workflow for safely weighing hazardous powdered chemicals.
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Storage and Incompatibility

Proper storage is essential for both safety and chemical stability.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[8][12][13] Some suppliers recommend refrigerated storage at 0-8 °C to ensure long-
term stability.[1][14] The container should protect the compound from moisture and light.[14]

e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and strong
reducing agents to prevent hazardous reactions.[8][13]

Emergency and First Aid Procedures

In the event of an exposure or spill, a rapid and informed response is critical.

First Aid Measures

Table 2: First Aid for Exposure to 1H-Indazole-3-Carbaldehyde

Exposure Route Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ) ) )
artificial respiration. Seek immediate medical

attention.[15][16]

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) . .
contaminated clothing and shoes. Seek medical

attention if irritation persists.[13][15]

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[13][15]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[16]
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Spill and Leak Procedures

Evacuate: Evacuate unnecessary personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated, but avoid creating strong air currents that could
disperse the powder.

Protect: Do not attempt to clean a spill without the appropriate PPE, including respiratory
protection, gloves, and eye protection.[8]

Contain & Clean: Use dry cleanup methods.[9] Gently sweep or shovel the spilled material
into a suitable, labeled container for disposal.[8][9] Avoid actions that generate dust.

Environmental Protection: Prevent the spilled material from entering drains, sewers, or public
waters.[8][15]

Decontaminate: Once the solid is removed, decontaminate the area with a suitable solvent
and wash it down.
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Caption: Emergency response workflow for a chemical powder spill.
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Fire and Explosion Data

o Flammability: The compound is not considered a significant fire risk, but containers may
burn.[9]

o Suitable Extinguishing Media: Use fire-fighting measures appropriate for the surrounding
environment, such as carbon dioxide (COZ2), dry chemical powder, or a water spray.[13]

e Hazardous Combustion Products: In the event of a fire, thermal decomposition can produce
toxic and irritating gases, including nitrogen oxides (NOXx), carbon monoxide (CO), and
carbon dioxide (C0O2).[13]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[13]

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

» Regulations: Disposal must be conducted in accordance with all applicable federal, state,
and local environmental regulations.[6]

o Procedure: Do not dispose of waste in household garbage or allow it to reach the sewage
system.[6] The recommended method is to use an authorized incinerator equipped with an
afterburner and scrubber.[8]

Physical and Chemical Properties

Table 3: Key Properties of 1H-Indazole-3-Carbaldehyde
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Property Value

Chemical Formula CsHeN20[4]

Molecular Weight 146.15 g/mol [5]
Appearance White or pale yellow solid[1]
Melting Point 131-132 °C[4]

Boiling Point ~358.3 °C at 760 mmHg[4]
CAS Number 5235-10-9[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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